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Introduction
Ethylene Vinyl Acetate (EVA) is a thermoplastic copolymer that has become the standard

encapsulating material for crystalline silicon photovoltaic (PV) modules since the 1980s.[1] Its

primary functions are to provide structural support, ensure optical coupling between the solar

glass and the silicon cells, offer electrical insulation, and protect the cells from environmental

factors such as moisture, UV radiation, and mechanical stress.[2][3] The long-term

performance and reliability of a PV module are critically dependent on the quality of the EVA

encapsulant and the encapsulation process itself.[2]

During the manufacturing of a solar panel, uncured EVA sheets are placed above and below

the solar cells. This assembly is then subjected to a lamination process, which involves

applying heat and pressure in a vacuum.[4] This process melts the EVA and initiates a

crosslinking reaction, typically through the decomposition of an organic peroxide additive,

which transforms the thermoplastic EVA into a durable, thermoset elastomer.[5][6] This

crosslinked structure provides the necessary mechanical stability and longevity.[1]

These application notes provide researchers, scientists, and drug development professionals

with a comprehensive overview of the properties, application, and characterization of EVA

encapsulants for crystalline silicon solar cells.
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Key Properties of EVA Encapsulants
The selection of an appropriate EVA formulation is crucial for the performance and durability of

a solar module. Key properties are summarized in the table below. It is important to note that

specific values can vary significantly depending on the manufacturer and the specific additives

used in the formulation.[7]
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Property Typical Values Test Method Significance

Mechanical Properties

Tensile Strength >10 MPa ASTM D638

Indicates the

encapsulant's ability

to withstand stress

during handling,

manufacturing, and in

response to

environmental loads.

[2][8]

Elongation at Break >500% ASTM D638

Represents the

material's flexibility

and ability to

accommodate thermal

expansion and

contraction of module

components without

cracking.[2][8]

Shore A Hardness 70 - 80 ASTM D2240

Measures the

material's resistance

to indentation and

provides an indication

of its overall

toughness.[8]

Adhesion to Glass >70 N/cm ASTM D903

Critical for preventing

delamination at the

glass-EVA interface,

which can lead to

moisture ingress and

performance

degradation.[8][9]

Adhesion to

Backsheet

>70 N/cm ASTM D903 Ensures a strong

bond with the

backsheet, preventing
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delamination and

protecting the rear

side of the solar cells.

[8]

Optical Properties

Optical Transmittance
>91% (in the visible

spectrum)
ASTM E424

High transmittance is

essential to maximize

the amount of light

reaching the solar

cells, directly

impacting module

efficiency.[8][10]

UV Cut-off

Wavelength

~360 nm (for UV

blocking grades)
ASTM E424

UV-blocking

formulations protect

the underlying cells

and other module

components from

degradation caused

by UV radiation.[8]

Thermal Properties

Thermal Shrinkage

(MD/TD)

<3% / <2% (at 160°C

for 5 min)
Internal Methods

Low shrinkage during

lamination is important

to prevent residual

stress in the module,

which can lead to cell

cracking.[8]

Electrical Properties

Volume Resistivity >1x10^15 Ohm·cm ASTM D257

High volume resistivity

is crucial for electrical

insulation, preventing

leakage currents and

ensuring module

safety.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 15 Tech Support

https://navitassolar.in/wp-content/uploads/2022/05/EVA-0.5mm.pdf
https://navitassolar.in/wp-content/uploads/2022/05/EVA-0.5mm.pdf
https://terasolenergy.us/eva-encapsulant-sheet/
https://navitassolar.in/wp-content/uploads/2022/05/EVA-0.5mm.pdf
https://navitassolar.in/wp-content/uploads/2022/05/EVA-0.5mm.pdf
https://navitassolar.in/wp-content/uploads/2022/05/EVA-0.5mm.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8514405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dielectric Strength >25 kV/mm ASTM D149

Indicates the

encapsulant's ability

to withstand high

electrical fields without

breaking down.[8]

Processing Property

Gel Content >75% Soxhlet Method

A measure of the

degree of crosslinking,

which is directly

related to the

mechanical strength

and long-term stability

of the encapsulant.[2]

[8]

Application Protocol: Lamination of Crystalline
Silicon Solar Cells
The lamination process is a critical step in the manufacturing of PV modules. The following

protocol outlines a typical lamination cycle. Parameters may need to be optimized based on the

specific EVA formulation and laminator being used.[11][12]

Materials and Equipment
Solar Glass (low-iron, tempered)

EVA Encapsulant Sheets (top and bottom layers)

Stringed Crystalline Silicon Solar Cells

Backsheet (e.g., TPT, TPE)

Solar Module Laminator

Lamination Workflow
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Module Assembly

Lamination Cycle

Post-Lamination

1. Lay-up Assembly:
Glass -> EVA -> Cells -> EVA -> Backsheet

2. Load into Laminator

3. Vacuum Stage
(4-5 min)

4. Heating & Pressing Stage
(7-9 min at 140-150°C)

5. Cooling under Pressure

6. Unload Module

7. Trim Excess EVA/Backsheet

8. Framing & Junction Box Installation

Click to download full resolution via product page

Caption: Workflow for the lamination of a crystalline silicon solar module.
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Lamination Cycle Parameters
Parameter Typical Range Notes

Vacuum Time 4 - 5 min

Essential for removing air and

volatiles to prevent bubble

formation.[8]

Lamination Time 7 - 9 min

The duration at the set

temperature required for

proper melting and crosslinking

of the EVA.[8]

Lamination Temp. 140 - 150 °C

The temperature at which the

peroxide initiator decomposes

and crosslinking occurs.[8][11]

Pressure ~100 kPa

Ensures intimate contact

between all layers and helps to

remove any remaining trapped

air.[11]

Experimental Protocols for EVA Characterization
Determination of Gel Content (Degree of Crosslinking)
by Soxhlet Extraction
This protocol is adapted from the principles described in ASTM D2765.

Objective: To quantify the percentage of the cured EVA that is insoluble in a solvent, which

corresponds to the crosslinked portion of the polymer.

Materials:

Cured EVA sample (~0.5 g)

Soxhlet extraction apparatus

Extraction thimble (cellulose)
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Xylene

Analytical balance (accurate to 0.1 mg)

Drying oven

Desiccator

Procedure:

Cut a sample of the cured EVA from the laminate, weighing approximately 0.5 g. Record the

initial weight (W_i).

Place the EVA sample into the cellulose extraction thimble.

Assemble the Soxhlet extraction apparatus with xylene as the solvent.

Perform the extraction for a minimum of 8 hours, ensuring a consistent cycle of siphoning.

After extraction, carefully remove the thimble containing the sample.

Dry the sample in a vacuum oven at 80°C until a constant weight is achieved.

Cool the sample in a desiccator to room temperature.

Weigh the dried, insoluble portion of the EVA sample. Record the final weight (W_f).

Calculate the gel content using the following formula: Gel Content (%) = (W_f / W_i) * 100

Thermal Analysis by Differential Scanning Calorimetry
(DSC)
This protocol is based on principles from ASTM E1356 and ASTM D3418 for determining the

thermal properties and degree of cure of polymers.[13]

Objective: To determine the thermal transitions (glass transition, melting) and to quantify the

degree of cure by measuring the residual heat of reaction.
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Materials:

EVA samples (uncured and cured)

DSC instrument

Aluminum DSC pans and lids

Crimper for sealing pans

Procedure:

Calibrate the DSC instrument for temperature and enthalpy.

Prepare samples of both uncured and cured EVA (5-10 mg) in aluminum pans and seal

them.

Place the sample pan in the DSC cell. An empty, sealed pan is used as a reference.

For determining the degree of cure of a partially cured sample, use the following temperature

program under a nitrogen atmosphere:

Heat the sample from room temperature to 220°C at a rate of 10°C/min. This will cure any

remaining uncured EVA.

To determine the total enthalpy of reaction for a fully uncured sample (ΔH_total), integrate

the area of the exothermic curing peak.

For a partially cured sample, the exothermic peak observed during the DSC scan

corresponds to the residual heat of reaction (ΔH_residual).

Calculate the degree of cure using the following formula: Degree of Cure (%) = ((ΔH_total -

ΔH_residual) / ΔH_total) * 100

Thermal Stability by Thermogravimetric Analysis (TGA)
This protocol is based on principles from ASTM E1131 for assessing the thermal stability of

materials.[14]
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Objective: To determine the thermal stability of the EVA encapsulant by measuring its weight

loss as a function of temperature.

Materials:

Cured EVA sample (10-15 mg)

TGA instrument

TGA sample pans (platinum or ceramic)

Procedure:

Calibrate the TGA instrument for mass and temperature.

Place a 10-15 mg sample of the cured EVA into a TGA pan.

Place the pan in the TGA furnace.

Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a

nitrogen atmosphere.[15]

Record the mass of the sample as a function of temperature.

The onset temperature of decomposition is a key indicator of thermal stability. This is often

reported as the temperature at which 5% weight loss occurs.

Optical Transmittance and Yellowness Index by UV-Vis
Spectroscopy
This protocol is based on principles from ASTM E424 and ASTM D1925 for measuring the

optical properties of plastics.[8][16]

Objective: To measure the percentage of light that passes through the EVA film and to quantify

its yellowness.

Materials:
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Cured EVA sample (laminated between two glass slides or as a free film)

UV-Vis Spectrophotometer with an integrating sphere

Reference sample (air or two glass slides identical to the sample holder)

Procedure:

Prepare a sample of the cured EVA, typically laminated between two pieces of low-iron

glass. A reference sample consisting of the same two pieces of glass without the EVA is also

needed.

Set the spectrophotometer to measure transmittance over a wavelength range of at least

280 nm to 1200 nm.

Perform a baseline correction using the reference sample.

Place the EVA sample in the spectrophotometer's sample holder and measure the total

transmittance spectrum.

The yellowness index (YI) can be calculated from the transmittance values at specific

wavelengths according to ASTM E313. The calculation typically involves the tristimulus

values (X, Y, Z) derived from the spectrum.

Visualizations
EVA Crosslinking Mechanism
The crosslinking of EVA is initiated by the thermal decomposition of an organic peroxide. This

creates free radicals that abstract hydrogen atoms from the EVA polymer chains, leading to the

formation of carbon-carbon crosslinks.
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Initiation Propagation
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(C-C bond)

EVA Radical 2
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Caption: Peroxide-initiated crosslinking of EVA.

EVA Encapsulation Logic
The successful encapsulation of crystalline silicon solar cells with EVA relies on a logical

progression from material selection to process control, ultimately ensuring the long-term

reliability of the photovoltaic module.
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EVA Formulation Selection
(High Transmittance, Low Shrinkage)

Lamination Process

Define Lamination Parameters
(Temp, Time, Vacuum, Pressure)

Achieve Optimal Crosslinking
(Gel Content >75%)

Ensure Module Integrity
(Adhesion, No Bubbles/Voids)

Long-Term Module Reliability
(>25 years)

Click to download full resolution via product page

Caption: Logical flow for successful EVA encapsulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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